BENGHE Foundational & Exploratory

Check Availability & Pricing

The Chemical Synthesis of IDX184: An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

\

Compound Name: IDX184
CAS No.: 1207451-95-3
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For Researchers, Scientists, and Drug Development Professionals

Introduction

IDX184 is a liver-targeting phosphoramidate prodrug of 2'-C-methylguanosine, developed as a

potent inhibitor of the hepatitis C virus (HCV) NS5B polymerase.[1] As a nucleotide analogue,

its mechanism of action involves the intracellular delivery of the corresponding

monophosphate, which is subsequently converted to the active triphosphate form. This active

metabolite then acts as a chain terminator during viral RNA replication.[2] The strategic design

of IDX184 as a prodrug enhances its delivery to the liver, the primary site of HCV replication,

thereby increasing its therapeutic efficacy while potentially reducing systemic side effects.[2]

This technical guide provides a comprehensive overview of the chemical synthesis of IDX184,

detailing the synthetic route, key reactions, and experimental procedures. The synthesis

involves a multi-step process commencing with the preparation of the crucial nucleoside core,

2'-C-methylguanosine, followed by the strategic installation of the phosphoramidate moiety.

Overall Synthetic Pathway
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The synthesis of IDX184 can be conceptually divided into two main stages:

¢ Synthesis of 2'-C-methylguanosine: This crucial intermediate serves as the scaffold upon
which the phosphoramidate prodrug moiety is constructed.

e Construction of the Phosphoramidate Moiety and Final Product Formation: This stage
involves the coupling of 2'-C-methylguanosine with a tailored phosphite derivative, followed
by an Atherton-Todd reaction and a final deprotection step to yield IDX184.

The overall synthetic workflow is depicted in the following diagram:
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Stage 1: Synthesis of 2'-C-methylguanosine

Starting Materials

'

Multi-step synthesis

'

2'-C-methylguanosine

Stage 2: Phosphoramidate Prodrug Synthesis

Coupling with phosphite derivative

'

Atherton-Todd Reaction

'

Deprotection

'

IDX184
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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